Cas no 30857-54-6 (1-Pentanone, 1-(1-cyclohexen-1-yl)-)

• Product Name: 1-Pentanone, 1-(1-cyclohexen-1-yl)-
• CAS No: 30857-54-6
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1444497
• PubChem ID: 10909930
• Update Time: 2025-04-20

1-Pentanone, 1-(1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(1-cyclohexen-1-yl)-
• 1-(cyclohexen-1-yl)pentan-1-one
• AKOS011359352
• 1-(cyclohex-1-enyl)pentan-1-one
• SCHEMBL9070544
• 30857-54-6
• DTXSID40447990

• Inchi： 1S/C11H18O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h7H,2-6,8-9H2,1H3
• InChI Key： GFVOKGBWAZGIED-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C1=CCCCC1

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07